![molecular formula C13H18N2O3 B1395158 N-(4-Amino-2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide CAS No. 1220019-99-7](/img/structure/B1395158.png)
N-(4-Amino-2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide
Overview
Description
“N-(4-Amino-2-methoxyphenyl)tetrahydro-2H-pyran-4-carboxamide” is a chemical compound with diverse applications. Its intricate structure and versatile properties make it a valuable asset for scientific research, enabling advancements in various fields such as pharmaceuticals, materials science, and organic synthesis .
Scientific Research Applications
Chemical Synthesis and Applications :
- Agekyan and Mkryan (2015) explored the synthesis of p-aminobenzoic acid diamides based on 4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid, highlighting its utility in chemical synthesis (Agekyan & Mkryan, 2015).
- Ikemoto et al. (2005) developed a practical synthesis method for an orally active CCR5 antagonist, showcasing its potential in pharmaceutical applications (Ikemoto et al., 2005).
- Aghekyan, Mkryan, Muradyan, and Tumajyan (2018) synthesized dicarboxylic acid amides and diamides using this compound, further demonstrating its versatility in chemical compound formation (Aghekyan et al., 2018).
Biological and Medical Research :
- Hassan, Hafez, and Osman (2014) investigated new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives using this compound, assessing their cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells, indicating its relevance in cancer research (Hassan, Hafez, & Osman, 2014).
- Aghekyan, Mkryan, Panosyan, Safaryan, and Stepanyan (2020) conducted a study on novel (4-Methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-Oxadiazoles, exploring their antibacterial activity, which could have implications in antimicrobial research (Aghekyan et al., 2020).
Material Science and Corrosion Inhibition :
- Saranya, Benhiba, Anusuya, Subbiah, Zarrouk, and Chitra (2020) examined the use of pyran derivatives for corrosion mitigation in mild steel, highlighting its potential in material science and engineering (Saranya et al., 2020).
Properties
IUPAC Name |
N-(4-amino-2-methoxyphenyl)oxane-4-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-17-12-8-10(14)2-3-11(12)15-13(16)9-4-6-18-7-5-9/h2-3,8-9H,4-7,14H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPAFFRXMKZPFKT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N)NC(=O)C2CCOCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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